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Compound of Interest

Compound Name: Dimethylmaleate

Cat. No.: B1233040

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential safety and logistical information
for the use of Dimethylmaleate, ensuring the protection of personnel and the integrity of your

work.
1. Engineering Controls and Work Practices

Before handling Dimethylmaleate, ensure that proper engineering controls are in place. Work
should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][2]
Eyewash stations and safety showers must be readily accessible in the immediate vicinity of
the workstation.[1][3]

Always wash hands and any exposed skin thoroughly after handling the substance.[1][2] Avoid
eating, drinking, or smoking in areas where Dimethylmaleate is used.[1][4] It is crucial to
prevent the inhalation of any dust, fumes, gas, mist, vapors, or spray.[1][4]

2. Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Dimethylmaleate:
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Protection Type Equipment Specification Standard Compliance

Tightly fitting safety goggles or
) chemical safety goggles with EN 166 (EU) or NIOSH (US)
Eye/Face Protection ] ) ]
side-shields. A face shield may  approved.[2][4]

also be necessary.[4]

Chemical-resistant gloves. The
specific glove material should
be selected based on
breakthrough time and
permeation rate. Always
Skin Protection inspect gloves for integrity Regulation (EU) 2016/425 and
before use and dispose of the standard EN 374.[5]
them properly after handling.
[1] A complete protective suit
or impervious clothing is also
recommended to prevent skin

contact.[1][4][5]

Generally not required under
normal use with adequate
ventilation.[3][5] However, if
exposure limits are exceeded
or irritation is experienced, a
full-face respirator with
) ) appropriate cartridges (e.g., NIOSH (US) or CEN (EU)
Respiratory Protection ] o
multi-purpose combination approved.[5]
(US) or type ABEK (EN
14387)) should be used.[4][5]
In situations where a respirator
is the sole means of
protection, a full-face supplied-

air respirator is necessary.[5]

3. Handling and Storage Procedures
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Handle Dimethylmaleate in a well-ventilated area and keep the container tightly closed when
not in use.[1][2][4] Avoid contact with incompatible materials such as acids, bases, and
oxidizing agents.[1][2] Store the chemical in a cool, dry, and well-ventilated place, away from
heat, sparks, and open flames.[2] The storage area should be locked and accessible only to
authorized personnel.[4]

4. Accidental Release and First Aid Measures

In the event of a spill, immediately evacuate the area and ensure adequate ventilation.[2]
Remove all sources of ignition.[2] Absorb the spill with an inert material such as sand, earth, or
vermiculite, and place it in a suitable, closed container for disposal.[1][2]

First Aid Procedures:

o After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

 After skin contact: Remove contaminated clothing and wash the affected area with plenty of
soap and water. If skin irritation or a rash occurs, get medical help.[4]

« If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention if you feel unwell.[2][4]

« |If swallowed: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[2]

5. Disposal Plan

All waste containing Dimethylmaleate must be treated as hazardous waste. Dispose of the
contents and container at an approved waste disposal plant in accordance with local, regional,
and national regulations.[4][6] Do not allow the product to enter drains or sewage systems.[6]
Contaminated PPE should also be disposed of as hazardous waste.

Quantitative Data Summary
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Property

Value

Flash Point

91 - 95 °C (195.8 - 203 °F)[2][3]

Autoignition Temperature

390 °C / 734 °F[3]

Oral LD50 (Rat)

1410 mg/kg[2]

Dermal LD50 (Rabbit)

530 uL/kg[2]

Specific Gravity

1.150 - 1.152 glem?[2][3]

Vapor Density

4.97 - 5.0 (air=1)[2][7]

Operational Workflow for Handling Dimethylmaleate
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Safe Handling Workflow for Dimethylmaleate
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Caption: This diagram outlines the standard operating procedure for the safe handling of
Dimethylmaleate, from initial preparation to final waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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